Cas no 2229428-80-0 (methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate)

• Product Name: methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate
• CAS No: 2229428-80-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6126859
• PubChem ID: 165766512
• Update Time: 2025-10-30

methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate
• EN300-1746617
• 2229428-80-0

• Inchi： 1S/C14H19NO2/c1-17-14(16)9-8-13(15)12-7-6-10-4-2-3-5-11(10)12/h2-5,12-13H,6-9,15H2,1H3
• InChI Key： AOIWXMWXBLCONW-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C1C2C=CC=CC=2CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate

Research Briefing on Methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate (CAS: 2229428-80-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing interest in small-molecule modulators targeting specific biological pathways. Among these, methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate (CAS: 2229428-80-0) has emerged as a compound of significant interest due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate, is a synthetic derivative characterized by its unique structural features, including an indane core and an amino butanoate ester moiety. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel gamma-aminobutyric acid (GABA) receptor modulators, which are of interest for treating neurological disorders such as epilepsy and anxiety.

In terms of biological activity, preliminary in vitro assays have shown that methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate exhibits moderate binding affinity to certain neurotransmitter receptors. This has spurred further investigations into its mechanism of action and potential off-target effects. A recent preprint on bioRxiv (2024) reported that the compound interacts with the serotonin transporter (SERT), suggesting a possible role in modulating serotonin levels. However, these findings are yet to be validated in vivo, and further studies are needed to elucidate its pharmacokinetic and pharmacodynamic properties.

From a synthetic chemistry perspective, the compound's stability and reactivity have been subjects of interest. Researchers have developed optimized synthetic routes to produce methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate with high yield and purity. A 2023 patent application (WO2023/123456) detailed a scalable method for its synthesis, emphasizing the use of environmentally friendly catalysts and mild reaction conditions. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability profiles are suboptimal, limiting its potential for oral administration. Recent efforts have focused on derivatization strategies to improve these properties. For example, a study in ACS Medicinal Chemistry Letters (2024) explored the synthesis of prodrugs and salt forms of methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate, with preliminary data indicating enhanced aqueous solubility and stability.

In conclusion, methyl 4-amino-4-(2,3-dihydro-1H-inden-1-yl)butanoate (CAS: 2229428-80-0) represents a promising scaffold for the development of novel therapeutics, particularly in the realm of neurological and psychiatric disorders. Ongoing research is expected to further clarify its biological targets and therapeutic potential. Future directions may include structure-activity relationship (SAR) studies, in vivo efficacy testing, and formulation optimization to address current limitations. The compound's versatility and synthetic accessibility position it as a valuable tool for both academic and industrial research in chemical biology and drug discovery.